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Compound of Interest

Compound Name: Arsenic trifluoride

Cat. No.: B1585507 Get Quote

An In-depth Technical Guide to the Thermochemical Data of Arsenic Trifluoride

Introduction
Arsenic trifluoride (AsF₃) is an inorganic compound with significant applications as a

fluorinating agent in organic synthesis, a catalyst, and in ion implantation.[1][2] A thorough

understanding of its thermochemical properties is paramount for researchers, scientists, and

professionals in drug development for process optimization, safety analysis, and computational

modeling. This guide provides a comprehensive overview of the key thermochemical data for

AsF₃, details the experimental methodologies used for their determination, and presents logical

workflows and reaction pathways through structured diagrams.

Thermochemical Data Presentation
The thermochemical properties of Arsenic trifluoride have been determined through a

combination of experimental measurements and theoretical calculations. The following tables

summarize the key quantitative data for AsF₃ in its gaseous and liquid states.

Standard Molar Enthalpy, Entropy, and Gibbs Free
Energy of Formation
These values refer to the formation of one mole of AsF₃ from its constituent elements in their

standard states at 298.15 K (25 °C).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1585507?utm_src=pdf-interest
https://www.benchchem.com/product/b1585507?utm_src=pdf-body
https://www.benchchem.com/product/b1585507?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Arsenic-trifluoride
https://www.chembk.com/en/chem/arsenicfluoride[asf3]
https://www.benchchem.com/product/b1585507?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property State Value Source(s)

ΔfH° (Standard Molar

Enthalpy of

Formation)

Gas (g) -921 kJ/mol [3]

Gas (g) -821.3 kJ/mol [4]

Liquid (l) -957 kJ/mol [3]

S° (Standard Molar

Entropy)
Gas (g) 288.9 J/(mol·K) [3]

Liquid (l) 181.2 J/(mol·K) [3]

ΔfG° (Standard Molar

Gibbs Free Energy of

Formation)

Gas (g)
-770.8 kJ/mol

(Calculated)
[5]

Note: Discrepancies in enthalpy values can arise from different experimental methods and

reference states used in calculations.

Heat Capacity and Phase Change Data
Heat capacity is a measure of the amount of heat energy required to raise the temperature of a

substance by a specific amount. Enthalpies of fusion and vaporization represent the energy

required for melting and boiling, respectively.
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Property State Value Source(s)

Cp (Molar Heat

Capacity at Constant

Pressure)

Gas (g) 64.6 J/(mol·K) [3]

Liquid (l) 126.4 J/(mol·K) [3]

ΔfusH (Molar Enthalpy

of Fusion)
Solid → Liquid 10.4 kJ/mol [3]

ΔvapH (Molar

Enthalpy of

Vaporization)

Liquid → Gas 33.5 kJ/mol [3]

Liquid → Gas 35.8 kJ/mol at 293 K [6]

Experimental Protocols and Methodologies
The determination of the thermochemical data for AsF₃ relies on several key experimental

techniques. These methods provide fundamental data on molecular structure, vibrational

frequencies, and energy changes, which are then used to calculate the macroscopic

thermodynamic properties.

Gas-Phase Electron Diffraction
Gas-phase electron diffraction is a primary technique for determining the precise molecular

structure of volatile compounds like AsF₃.

Methodology: A high-energy beam of electrons is directed through a gaseous sample of

AsF₃. The electrons are scattered by the molecule's electrostatic potential. The resulting

diffraction pattern, consisting of concentric rings, is recorded on a detector. The intensity and

angle of this scattered pattern are directly related to the interatomic distances within the

molecule. By analyzing this pattern, researchers can determine bond lengths and bond

angles with high precision. For AsF₃, this method has established a pyramidal molecular

structure.[4] The key parameters determined are the As-F bond length (rg) and the F-As-F

bond angle (θg).[7]
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Data Application: The precise molecular geometry obtained from electron diffraction is

essential for calculating the moments of inertia of the molecule. These moments of inertia

are, in turn, crucial inputs for the statistical mechanics calculations that yield thermodynamic

functions like entropy and heat capacity.

Vibrational Spectroscopy (Infrared and Raman)
Vibrational spectroscopy is used to probe the quantized vibrational energy levels of a molecule.

Methodology: This involves two complementary techniques: Infrared (IR) spectroscopy and

Raman spectroscopy. In IR spectroscopy, the absorption of infrared radiation by the AsF₃

sample is measured, which corresponds to transitions between vibrational energy levels.[8]

In Raman spectroscopy, the inelastic scattering of a monochromatic laser beam by the

sample is analyzed. The energy shifts in the scattered light provide information about the

vibrational modes of the molecule.

Data Application: The spectra obtained from these methods allow for the assignment of

fundamental vibrational frequencies. These frequencies are a direct measure of the energy

spacing of the vibrational levels.[8] This information is fundamental for calculating the

vibrational contribution to the overall thermodynamic properties of the molecule, such as

heat capacity, entropy, and Gibbs free energy, using statistical thermodynamic formulas.

Calorimetry
Calorimetry involves the direct measurement of heat changes associated with physical or

chemical processes.

Methodology: To determine properties like the heat of fusion, heat of vaporization, and heat

capacity, a sample of AsF₃ is placed in a calorimeter. For the heat capacity of solid and liquid

AsF₃, heat is added to the sample in controlled amounts, and the resulting temperature

change is precisely measured.[6] For phase transitions, the energy required to melt the solid

at a constant temperature (heat of fusion) or to vaporize the liquid (heat of vaporization) is

measured.[6] For determining the enthalpy of formation, fluorine bomb calorimetry is a

common method for fluorine compounds. In this technique, the substance is combusted in a

high-pressure fluorine atmosphere within a constant-volume container (the "bomb"), and the

heat released by the reaction is measured.[9]
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Data Application: Calorimetry provides direct, experimentally measured values for enthalpies

of phase transitions and heat capacities. The enthalpy of formation is a cornerstone of

thermochemical data, allowing for the calculation of reaction enthalpies for any reaction

involving the compound.

Visualizations
Logical and Experimental Workflows
The following diagrams illustrate the relationships between experimental techniques and the

derived thermochemical data, as well as a typical synthesis pathway for AsF₃.
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Diagram 1: Determination of Thermochemical Properties
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Diagram 2: Synthesis of Arsenic Trifluoride
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1585507?utm_src=pdf-body-img
https://www.benchchem.com/product/b1585507?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Arsenic-trifluoride
https://www.chembk.com/en/chem/arsenicfluoride[asf3]
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=5175
https://en.wikipedia.org/wiki/Arsenic_trifluoride
https://virtualchemistry.org/molecule.php?filename=arsenic-trifluoride.sdf
https://virtualchemistry.org/molecule.php?filename=arsenic-trifluoride.sdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C7784352&Mask=E8F
https://www.semanticscholar.org/paper/Determination-of-the-Molecular-Structures-of-AsF3-Konaka-Kimura/71342d8b64e2d35cee3c096892c0803addb2f704
https://www.semanticscholar.org/paper/Determination-of-the-Molecular-Structures-of-AsF3-Konaka-Kimura/71342d8b64e2d35cee3c096892c0803addb2f704
https://pubs.aip.org/aip/jcp/article/43/1/155/209260/Infrared-Spectrum-and-Vibrational-Potential
https://www.scilit.com/publications/aa2b1d7f3b82ee64d7a8c564d415a380
https://www.benchchem.com/product/b1585507#thermochemical-data-for-arsenic-trifluoride
https://www.benchchem.com/product/b1585507#thermochemical-data-for-arsenic-trifluoride
https://www.benchchem.com/product/b1585507#thermochemical-data-for-arsenic-trifluoride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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